Cas no 2228361-53-1 (methyl2-methyl-1-(1-methyl-1H-indol-7-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(1-methyl-1H-indol-7-yl)propan-2-ylamine
• CAS No: 2228361-53-1
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 6419986
• PubChem ID: 165627196
• Update Time: 2025-11-01

methyl2-methyl-1-(1-methyl-1H-indol-7-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(1-methyl-1H-indol-7-yl)propan-2-ylamine
• EN300-1773076
• methyl[2-methyl-1-(1-methyl-1H-indol-7-yl)propan-2-yl]amine
• 2228361-53-1

• Inchi： 1S/C14H20N2/c1-14(2,15-3)10-12-7-5-6-11-8-9-16(4)13(11)12/h5-9,15H,10H2,1-4H3
• InChI Key： HFJMQWQNTLZQFF-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CC=C2C=CN(C)C=12

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17Ų

Additional information on methyl2-methyl-1-(1-methyl-1H-indol-7-yl)propan-2-ylamine

Professional Introduction to Methyl 2-methyl-1-(1-methyl-1H-indol-7-yl)propan-2-ylamine (CAS No. 2228361-53-1)

Methyl 2-methyl-1-(1-methyl-1H-indol-7-yl)propan-2-ylamine, identified by its CAS number 2228361-53-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered attention due to their potential biological activities and structural features that make them attractive for further development in medicinal chemistry.

The molecular structure of Methyl 2-methyl-1-(1-methyl-1H-indol-7-yl)propan-2-ylamine consists of a propylamine backbone substituted with a methyl group at the second carbon and an indole moiety at the first carbon. The presence of the indole ring is particularly noteworthy, as indole derivatives are well-documented for their diverse pharmacological properties. Indole-based compounds have been extensively studied for their roles in various biological processes, including neurotransmission, immune modulation, and anti-inflammatory effects.

In recent years, there has been a surge in research focusing on indole derivatives as potential therapeutic agents. The indole ring's ability to interact with various biological targets makes it a valuable scaffold for drug design. Specifically, the substitution pattern on the indole ring can significantly influence its biological activity. In the case of Methyl 2-methyl-1-(1-methyl-1H-indol-7-yl)propan-2-ylamine, the 7-position substitution with a methyl group may enhance its binding affinity to certain receptors or enzymes, thereby modulating biological pathways.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the propylamine moiety and the indole ring suggests that Methyl 2-methyl-1-(1-methyl-1H-indol-7-yl)propan-2-ylamine could exhibit properties that are not observed with either moiety alone. This synergistic effect has been observed in other similar compounds, where the presence of multiple functional groups leads to enhanced pharmacological activity.

The synthesis of Methyl 2-methyl-1-(1-methyl-1H-indol-7-yl)propan-2-ylamine presents an interesting challenge for synthetic chemists. The construction of the indole ring and its subsequent functionalization require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex indole derivatives more efficiently, which has opened up new avenues for drug discovery.

In addition to its potential therapeutic applications, Methyl 2-methyl-1-(1-methyl-1H-indol-7-y)propan -2 - ylamine may also serve as a valuable intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block that can be modified further to explore new chemical space. This flexibility is crucial in medicinal chemistry, where the ability to tailor molecular structure is essential for optimizing biological activity.

The study of Methyl 2-methyl - 1 - ( 1 - methyl - 1 H - indol - 7 - yl ) propan - 2 - ylamine has been accompanied by computational studies to predict its behavior and interactions with biological targets. Molecular modeling techniques have played a crucial role in understanding how this compound might bind to receptors or enzymes. These studies provide valuable insights into its potential pharmacological activity and help guide further experimental work.

In conclusion, Methyl 2-methyl - 1 - ( 1 - methyl - 1 H - indol - 7 - yl ) propan - 2 - ylamine (CAS No. 222836153) represents a promising compound in the realm of chemical and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.